BENGHE Foundational & Exploratory

Check Availability & Pricing

Prosapogenin A: A Technical Guide on its
Chemical Structure and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prosapogenin

Cat. No.: B1211922

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prosapogenin A, a steroidal saponin, has garnered significant attention within the scientific
community for its notable pharmacological effects, particularly its anti-cancer properties.[1] This
technical guide provides a comprehensive overview of the chemical structure of Prosapogenin
A, its physicochemical properties, and its mechanism of action in inducing apoptosis in cancer
cells. Detailed experimental protocols and quantitative data are presented to facilitate further
research and drug development endeavors.

Chemical Structure and Physicochemical Properties

Prosapogenin A is a complex natural product with the molecular formula C39H62012.[1][2] Its
structure has been elucidated using various spectroscopic methods, including Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry.[3]

Table 1: Physicochemical Properties of Prosapogenin A
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Property Value Source
CAS Number 19057-67-1 [1]12]
Molecular Formula C39H62012 [1][2]
Molecular Weight 722.9 g/mol [11[2]

2-[4,5-dihydroxy-6-
(hydroxymethyl)-2-(5',7,9,13-
tetramethylspiro[5-

IUPAC Name oxapentacyclo[10.8.0.02,9.04, [1]
8.013,18Jicos-18-ene-6,2'-
oxane]-16-yl)oxyoxan-3-ylJoxy-

6-methyloxane-3,4,5-triol

Solubility Soluble in DMSO [1]

Progenin Ill, Polyphyllin E,
Synonyms Saponin Ta, Lilioglycoside D, [415]

Paris saponin V

Biological Activity: Anti-Cancer Effects

Prosapogenin A exhibits potent anti-cancer activity by inducing apoptosis (programmed cell
death) in various human cancer cell lines.[1][6] This is primarily achieved through the dual
inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway
and cellular glycolysis.[1][6]

Inhibition of the STAT3 Signaling Pathway

STAT3 is a key transcription factor that, when constitutively activated in cancer cells, promotes
cell proliferation and survival.[6] Prosapogenin A has been shown to inhibit the STAT3
signaling pathway, leading to the downregulation of downstream target genes involved in cell
growth and survival.[1][6]

Inhibition of Glycolysis

Cancer cells often exhibit increased glucose uptake and glycolysis, a phenomenon known as
the Warburg effect. Prosapogenin A interferes with this metabolic characteristic by inhibiting
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glycolysis, thereby depriving cancer cells of the energy required for their rapid proliferation.[1]

The interconnected mechanism of STAT3 and glycolysis inhibition culminates in the induction
of apoptosis, making Prosapogenin A a promising candidate for cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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